Cas no 16694-44-3 (Methanimidic acid,1-methylethyl ester, hydrochloride (1:1))
Methanimidic acid, 1-methylethyl ester, hydrochloride (1:1) is a chemical compound with the molecular formula C4H9NO·HCl. It is an ester derivative of methanimidic acid, stabilized as a hydrochloride salt. This compound is primarily utilized in organic synthesis as an intermediate for the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. The hydrochloride form enhances its stability and solubility, facilitating handling and reactivity in various synthetic processes. Its structural features make it suitable for nucleophilic addition and condensation reactions. Proper storage under anhydrous conditions is recommended to maintain its integrity. The compound should be handled with standard laboratory precautions due to its potential reactivity.
16694-44-3 structure
Product Name:Methanimidic acid,1-methylethyl ester, hydrochloride (1:1)
CAS No:16694-44-3
MF:C4H10ClNO
MW:123.581300258636
CID:121825
PubChem ID:24861384
Update Time:2025-06-08
Methanimidic acid,1-methylethyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Methanimidic acid,1-methylethyl ester, hydrochloride (1:1)
- propan-2-yl methanimidate,hydrochloride
- formimidic acid isopropyl ester,hydrochloride
- Formimidsaeure-isopropylester,Hydrochlorid
- isopropyl formimidate hydrochloride
- ISOPROPYL FORMIMIDATE HYDROCHLORIDE, TEC H.
- Isopropyl formimidate hydrochloride technical grade
- DTXSID20510217
- Isopropyl formimidate hydrochloride, technical grade
- J-010321
- SCHEMBL992219
- propan-2-yl methanimidate;hydrochloride
- NWCBOWOTHFLANG-UHFFFAOYSA-N
- 16694-44-3
- Propan-2-yl methanimidate--hydrogen chloride (1/1)
-
- MDL： MFCD00075345
- Inchi： 1S/C4H9NO.ClH/c1-4(2)6-3-5;/h3-5H,1-2H3;1H
- InChI Key： NWCBOWOTHFLANG-UHFFFAOYSA-N
- SMILES： Cl.O(C=N)C(C)C
Computed Properties
- Exact Mass: 123.04500
- Monoisotopic Mass: 123.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 42.8
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 108 °C (dec.) (lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - PSA: 33.08000
- LogP: 1.92020
- Solubility: Not determined
Methanimidic acid,1-methylethyl ester, hydrochloride (1:1) Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
Methanimidic acid,1-methylethyl ester, hydrochloride (1:1) Customs Data
- HS CODE：2925290090
- Customs Data：
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Methanimidic acid,1-methylethyl ester, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 346241-5G |
Methanimidic acid,1-methylethyl ester, hydrochloride (1:1) |
16694-44-3 | technical grade | 5G |
￥948.06 | 2022-02-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-250199-5 g |
Isopropyl formimidate hydrochloride, |
16694-44-3 | 5g |
￥714.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-250199-5g |
Isopropyl formimidate hydrochloride, |
16694-44-3 | 5g |
￥714.00 | 2023-09-05 |
Methanimidic acid,1-methylethyl ester, hydrochloride (1:1) Related Literature
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1. 609. Chemistry of the vitamin B12 group. Part II. Synthesis of 5: 6-dimethyl-1-α-D-ribofuranosylbenziminazoleA. W. Johnson,G. W. Miller,J. A. Mills,A. R. Todd J. Chem. Soc. 1953 3061
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